Cas no 1586028-93-4 (1-(4-nitrobenzenesulfonyl)piperidin-3-ylmethanamine hydrochloride)

• Product Name: 1-(4-nitrobenzenesulfonyl)piperidin-3-ylmethanamine hydrochloride
• CAS No: 1586028-93-4
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 5696392
• PubChem ID: 86812748
• Update Time: 2025-05-22

1-(4-nitrobenzenesulfonyl)piperidin-3-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1304278-27-0
• EN300-1167951
• [1-(4-Nitrobenzenesulfonyl)piperidin-3-yl]methanamine
• 1586028-93-4
• AKOS011063304
• [1-(4-nitrophenyl)sulfonylpiperidin-3-yl]methanamine
• 1-(4-nitrobenzenesulfonyl)piperidin-3-ylmethanamine hydrochloride

• Inchi： 1S/C12H17N3O4S/c13-8-10-2-1-7-14(9-10)20(18,19)12-5-3-11(4-6-12)15(16)17/h3-6,10H,1-2,7-9,13H2
• InChI Key： JDQORBOXSVCPNG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCCC(CN)C1)(=O)=O

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 118Ų

Additional information on 1-(4-nitrobenzenesulfonyl)piperidin-3-ylmethanamine hydrochloride

Comprehensive Overview of 1-(4-nitrobenzenesulfonyl)piperidin-3-ylmethanamine hydrochloride (CAS No. 1586028-93-4)

1-(4-nitrobenzenesulfonyl)piperidin-3-ylmethanamine hydrochloride (CAS No. 1586028-93-4) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a sulfonamide derivative, is widely utilized in drug discovery and development due to its unique structural properties. Researchers are particularly interested in its potential as a building block for novel therapeutics, especially in the fields of central nervous system (CNS) disorders and enzyme inhibition.

The molecular structure of 1-(4-nitrobenzenesulfonyl)piperidin-3-ylmethanamine hydrochloride features a piperidine ring substituted with a 4-nitrobenzenesulfonyl group and an aminomethyl side chain. This configuration provides excellent bioavailability and target specificity, making it a valuable intermediate in medicinal chemistry. Recent studies have explored its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology due to their implications in treating chronic diseases.

In the context of current research trends, 1-(4-nitrobenzenesulfonyl)piperidin-3-ylmethanamine hydrochloride is being investigated for its potential applications in neurodegenerative diseases, such as Alzheimer's and Parkinson's. The nitrobenzenesulfonyl moiety is known to interact with key enzymes involved in protein aggregation, a hallmark of these conditions. Additionally, its hydrochloride salt form enhances solubility, which is crucial for in vitro and in vivo studies.

The synthesis of 1-(4-nitrobenzenesulfonyl)piperidin-3-ylmethanamine hydrochloride typically involves multi-step organic reactions, including sulfonylation and amine protection/deprotection strategies. These processes are optimized for high yield and purity, ensuring consistency in research applications. Quality control measures, such as HPLC and NMR spectroscopy, are employed to verify the compound's integrity, addressing the growing demand for high-purity research chemicals in academia and industry.

From a market perspective, the demand for 1-(4-nitrobenzenesulfonyl)piperidin-3-ylmethanamine hydrochloride is rising, driven by advancements in precision medicine and personalized therapeutics. Pharmaceutical companies are increasingly sourcing this compound for high-throughput screening campaigns, aiming to identify next-generation drugs. Its compatibility with automated synthesis platforms further enhances its appeal in modern drug development pipelines.

Safety and handling of 1-(4-nitrobenzenesulfonyl)piperidin-3-ylmethanamine hydrochloride follow standard laboratory protocols. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during handling. Storage conditions typically involve cool, dry environments to maintain stability, aligning with best practices for research chemical preservation.

In summary, 1-(4-nitrobenzenesulfonyl)piperidin-3-ylmethanamine hydrochloride (CAS No. 1586028-93-4) represents a critical tool in contemporary drug discovery. Its versatile applications, from neurological research to enzyme-targeted therapies, underscore its importance in the scientific community. As research continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in biomedical science.